(2,6-Dichlorophenyl)methyl acetate

• CAS RN: 71172-54-8
• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol
• IUPAC Name: (2,6-dichlorophenyl)methyl acetate
• InChI: InChI=1S/C9H8Cl2O2/c1-6(12)13-5-7-8(10)3-2-4-9(7)11/h2-4H,5H2,1H3
• InChI Key: PTJHDYSHCJTQFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=C(C=CC=C1Cl)Cl

Description

(2,6-Dichlorophenyl)methyl acetate is a useful research compound. Its molecular formula is C9H8Cl2O2 and its molecular weight is 219.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 500 mL of dichloromethane to 100 g of 2,6-dichlorobenzyl alcohol followed by 117 mL of triethylamine. Cool the solution to 5° C. and add 65 mL of acetic anhydride. After 2.5 hr at room temperature, add another 10 mL of acetic anhydride, 20 mL of triethylamine and 0.5 g of 4-dimethylaminopyridine. Wash the organic layer with 1N HCl followed by saturated aqueous sodium bicarbonate and brine. Dry the organic layer (sodium sulfate) and evaporate to afford 131.5 g of the titled compound as an oil.